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Compound of Interest

6-Chloro-1-(4-chlorophenyl)-1-
Compound Name:
oxohexane

Cat. No.: B070880

Technical Support Center: 6-Chloro-1-(4-
chlorophenyl)-1-oxohexane

This guide provides essential information for the safe handling and disposal of 6-Chloro-1-(4-
chlorophenyl)-1-oxohexane. It is intended for researchers, scientists, and drug development
professionals. All procedures should be performed in a designated laboratory setting with
appropriate engineering controls and personal protective equipment.

Frequently Asked Questions (FAQs)

General Handling & Safety

??? Q: What are the primary hazards associated with 6-Chloro-1-(4-chlorophenyl)-1-
oxohexane? A: While a specific, comprehensive toxicology profile for this compound is not
widely published, it belongs to the class of halogenated organic compounds. Compounds in
this class may be harmful if swallowed, cause skin and eye irritation, and may have other long-
term health effects.[1][2] It is crucial to treat this compound with care and minimize all routes of
exposure. Always consult the Safety Data Sheet (SDS) provided by the supplier for the most
accurate and detailed hazard information.

Q: What basic laboratory practices should | follow when working with this compound? A:
Always work in a well-ventilated area, preferably inside a chemical fume hood.[3][4][5] Avoid
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the formation of dust and aerosols. Do not eat, drink, or smoke in the laboratory.[1][4] Wash
hands thoroughly after handling the compound and before leaving the lab.[4] Ensure that safety
equipment, such as an eyewash station and safety shower, is readily accessible.[6] ??7?

Personal Protective Equipment (PPE)

??? Q: What type of gloves should | wear? A: Nitrile gloves are generally recommended for
incidental contact with organic compounds.[3][4][7] However, for prolonged handling or in case
of a spill, it is important to consult the supplier's SDS for specific glove material
recommendations. Always check gloves for holes or degradation before use and change them
frequently.[4][8]

Q: What is the minimum required PPE for handling this solid compound? A: The minimum
required PPE includes:

Eye Protection: Safety glasses with side shields or chemical safety goggles.[3][7]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[3]

Body Protection: A laboratory coat.[3]

Footwear: Closed-toe shoes.[3]

Q: When is respiratory protection necessary? A: If you are working outside of a fume hood, or if
there is a potential for generating dust or aerosols that cannot be controlled by local exhaust
ventilation, a NIOSH-approved respirator may be required.[6][9] Consult your institution's
environmental health and safety (EHS) office for guidance on respirator selection and fit-
testing. ???

Storage & Stability

??? Q: How should | store 6-Chloro-1-(4-chlorophenyl)-1-oxohexane? A: Store the
compound in a tightly closed container in a cool, dry, and well-ventilated area.[6][10][11] Keep it
away from incompatible materials such as strong oxidizing agents, strong bases, and acids.[12]
[13]
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Q: Is this compound compatible with common laboratory materials? A: Halogenated
hydrocarbons can be incompatible with certain plastics and elastomers. It is best to store the
compound in its original container. For experimental setups, consult a chemical compatibility
chart to ensure materials like tubing, seals, and containers are appropriate.[14][15] ???

Spills & Emergencies

??? Q: What should | do if | spill a small amount of the solid on the lab bench? A: For a small,
dry spill:

e Ensure you are wearing appropriate PPE.

o Gently sweep or scoop the material into a designated waste container, avoiding dust
generation.[16]

e Wipe the area with a damp cloth or paper towel and a suitable solvent (e.g., isopropanol,
ethanol), working from the outside in.

e Place all cleanup materials into a sealed bag and dispose of it as hazardous waste.[10]

e Wash the area again with soap and water.

Q: What is the procedure for a large spill? A: For a large spill, or any spill outside of a fume
hood:

Alert others in the area and evacuate immediately.[10]

If safe to do so, close the door to the lab to contain any potential vapors or dust.

Contact your institution's EHS or emergency response team immediately.[17]

Do not attempt to clean up a large spill by yourself.

Q: What are the first aid measures for exposure? A:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.[1][2]
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o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water. Seek medical attention if irritation occurs.[1][2]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[1][6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1][12] ??7?

Waste Disposal

??? Q: How do | dispose of 6-Chloro-1-(4-chlorophenyl)-1-oxohexane and its waste? A: This
compound must be disposed of as hazardous waste. As a chlorinated organic compound, it
must be segregated into a "Halogenated Organic Waste" stream.[3][18][19] Do not mix it with
non-halogenated waste, as this can significantly increase disposal costs and complicate the
disposal process.[19]

Q: Can | dispose of solutions containing this compound down the drain? A: No. Under no
circumstances should organic compounds, especially halogenated ones, be disposed of down
the sink or in any sewage drain.[3][10] This is a violation of environmental regulations and can
harm aquatic life.

Q: How should | dispose of contaminated items like gloves and pipette tips? A: All items that
are grossly contaminated with 6-Chloro-1-(4-chlorophenyl)-1-oxohexane should be
considered hazardous waste. Place them in a sealed, properly labeled container and dispose
of them through your institution's EHS office. ???

Troubleshooting Guide
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Issue

Potential Cause

Troubleshooting Steps

Unexpected reaction color or

byproduct formation

Contamination of glassware;
Reactant instability;
Incompatibility with solvent or
other reagents.

Ensure all glassware is
scrupulously clean and dry.
Check the purity of your
starting materials. Consult
literature for known
incompatibilities. Run a small-

scale control reaction.

Poor solubility in a chosen

solvent

Incorrect solvent selection;

Low temperature.

Consult chemical property data
for solubility information. Try
gentle warming or sonication if
the compound is stable.
Consider a different solvent or

solvent mixture.

Static electricity causing solid

to "jump” during weighing

Low humidity in the laboratory;

Nature of the solid compound.

Use an anti-static gun or
ionizer at the balance. Weigh
the compound in a closed,
tared container. Increase

ambient humidity if possible.

Visible degradation of

equipment (e.g., tubing, seals)

Chemical incompatibility.

Immediately cease the
experiment. Replace the
compromised parts with a
material known to be
compatible with chlorinated
hydrocarbons (e.g., PTFE,
PEEK). Refer to a chemical
compatibility chart.[14][15]

Data and Properties

Physical & Chemical Properties
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Property Value Reference
CAS Number 188851-40-3 [20][21]
Molecular Formula C12H14CI20 [20][21]
Molecular Weight 245.149 g/mol [20]
Appearance Solid [21]
Boiling Point 363.28 °C at 760 mmHg [20]
Flash Point 153.54 °C [20]
Density 1.166 g/cm3 [20]
Personal Protective Equipment (PPE) Summary
Protection Equipment Standard
Safety glasses with side
shields or chemical safety
Eye/Face ] ANSI Z87.1/EN 166
goggles. A face shield may be
needed for splash hazards.
Chemical-resistant gloves
Hand (e.g., Nitrile for incidental EN 374
contact).
Laboratory coat. A chemically
Body resistant apron may be needed N/A

for larger quantities.

Respiratory

Use in a fume hood. If not
possible, a NIOSH-approved

respirator is required.

NIOSH / EN 149

Experimental Protocols

Protocol 1: Weighing and Solution Preparation
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e Preparation:

o Don all required PPE (lab coat, gloves, safety glasses).

o Ensure the analytical balance is clean and located within a fume hood or a ventilated
balance enclosure.

o Prepare a labeled, tared weigh boat or receiving flask.

» Weighing:

o Carefully transfer the solid 6-Chloro-1-(4-chlorophenyl)-1-oxohexane from its stock
container to the weigh boat using a clean spatula.

o Avoid creating dust. If static is an issue, use an anti-static device.

o Record the exact mass.

o Dissolution:

[¢]

Place the receiving flask containing the appropriate solvent on a stir plate within the fume
hood.

[¢]

Carefully add the weighed solid to the solvent.

[e]

Use a small amount of solvent to rinse the weigh boat, adding the rinse to the flask to
ensure a complete transfer.

[e]

Stir until the solid is fully dissolved.

e Cleanup:

o Wipe down the spatula and any affected surfaces.

o Dispose of the weigh boat and any contaminated wipes as halogenated solid waste.

Protocol 2: Waste Segregation and Collection

 l|dentify Waste Streams: Establish separate, clearly labeled waste containers for:
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o Halogenated Organic Liquid Waste: For solutions containing 6-Chloro-1-(4-
chlorophenyl)-1-oxohexane.[18][19]

o Halogenated Organic Solid Waste: For contaminated consumables (gloves, wipes, pipette
tips, etc.).

o Non-Halogenated Organic Waste: For other organic solvents not mixed with the target
compound.[18]

o Aqueous Waste: For non-hazardous agqueous solutions.

o Container Management:

o Use only containers approved for hazardous waste, ensuring they are chemically
compatible.[10]

o Keep containers closed at all times, except when adding waste.[10]
o Do not overfill containers. Leave at least 10% headspace.
e Labeling:

o Label each container with "Hazardous Waste," the full chemical names of all contents, and
the approximate percentages.[10] Do not use abbreviations.

e Disposal:

o When a container is full, arrange for pickup by your institution's EHS department.

Visual Workflows
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Caption: Standard workflow for handling 6-Chloro-1-(4-chlorophenyl)-1-oxohexane.
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Caption: Decision logic for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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